Cas no 766-07-4 (Hydroperoxide,cyclohexyl)

Hydroperoxide,cyclohexyl structure
Product Name:Hydroperoxide,cyclohexyl
Hydroperoxide,cyclohexyl Properties
Names and Identifiers
-
- Hydroperoxide,cyclohexyl
- CYCLOHEXYL HYDROPEROXIDE
- hydroperoxycyclohexane
- Cyclohexane hydroperoxide
- SCHEMBL1758112
- hydroperoxy-cyclohexane
- DTXSID90227401
- Q11307091
- EINECS 212-159-5
- UNII-ZR4UH5MC4C
- SCHEMBL221594
- SCHEMBL9067135
- Hydroperoxide, cyclohexyl
- NS00037814
- ZR4UH5MC4C
- FGGJBCRKSVGDPO-UHFFFAOYSA-N
- AKOS015907057
- 766-07-4
-
- InChIKey: FGGJBCRKSVGDPO-UHFFFAOYSA-N
- Inchi: InChI=1S/C6H12O2/c7-8-6-4-2-1-3-5-6/h6-7H,1-5H2
- SMILES: C1CCC(CC1)OO
Computed Properties
- Exact Mass: 116.08376
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 116.084
- Heavy Atom Count: 8
- Complexity: 57.5
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 29.5A^2
Experimental Properties
- PSA: 29.46
- Refractive Index: 1.4638 (estimate)
- Boiling Point: 216.85°C (estimate)
- Melting Point: -20°C
- Flash Point: 74.8°C
- Density: 1.0150
Hydroperoxide,cyclohexyl Related Literature
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Mikhail M. Vinogradov,Yuriy N. Kozlov,Alexey N. Bilyachenko,Dmytro S. Nesterov,Lidia S. Shul'pina,Yan V. Zubavichus,Armando J. L. Pombeiro,Mikhail M. Levitsky,Alexey I. Yalymov,Georgiy B. Shul'pin New J. Chem. 2015 39 187
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Georgiy B. Shul'pin,Julieta Gradinaru,Yuriy N. Kozlov Org. Biomol. Chem. 2003 1 3611
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3. Detection of cyclohexyl hydroperoxide as an intermediate in Gif type oxidation of cyclohexane to cyclohexanone using 13C NMR spectroscopyDerek H. R. Barton,Eva Csuhai,Darío Doller,Gilbert Balavoine J. Chem. Soc. Chem. Commun. 1990 1787
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4. A heterometallic (Fe6Na8) cage-like silsesquioxane: synthesis, structure, spin glass behavior and high catalytic activityAlexey N. Bilyachenko,Mikhail M. Levitsky,Alexey I. Yalymov,Alexander A. Korlyukov,Anna V. Vologzhanina,Yuriy N. Kozlov,Lidia S. Shul'pina,Dmytro S. Nesterov,Armando J. L. Pombeiro,Frédéric Lamaty,Xavier Bantreil,Amandine Fetre,Diyang Liu,Jean Martinez,Jér?me Long,Joulia Larionova,Yannick Guari,Alexander L. Trigub,Yan V. Zubavichus,Igor E. Golub,Oleg A. Filippov,Elena S. Shubina,Georgiy B. Shul'pin RSC Adv. 2016 6 48165
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5. A heterometallic (Fe6Na8) cage-like silsesquioxane: synthesis, structure, spin glass behavior and high catalytic activityAlexey N. Bilyachenko,Mikhail M. Levitsky,Alexey I. Yalymov,Alexander A. Korlyukov,Anna V. Vologzhanina,Yuriy N. Kozlov,Lidia S. Shul'pina,Dmytro S. Nesterov,Armando J. L. Pombeiro,Frédéric Lamaty,Xavier Bantreil,Amandine Fetre,Diyang Liu,Jean Martinez,Jér?me Long,Joulia Larionova,Yannick Guari,Alexander L. Trigub,Yan V. Zubavichus,Igor E. Golub,Oleg A. Filippov,Elena S. Shubina,Georgiy B. Shul'pin RSC Adv. 2016 6 48165
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6. Photolysis of azocyclohexane alone and in an oxygen atmosphereJames L. Currie,Howard W. Sidebottom,John M. Tedder J. Chem. Soc. Faraday Trans. 1 1974 70 1851
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Bart P. C. Hereijgers,Rudy F. Parton,Bert M. Weckhuysen Catal. Sci. Technol. 2012 2 951
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Mikhail M. Vinogradov,Yuriy N. Kozlov,Dmytro S. Nesterov,Lidia S. Shul'pina,Armando J. L. Pombeiro,Georgiy B. Shul'pin Catal. Sci. Technol. 2014 4 3214
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Min Wang,Jiping Ma,Chen Chen,Xi Zheng,Zhongtian Du,Jie Xu J. Mater. Chem. 2011 21 12609
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10. Selective dioxygenation of cyclohexane catalysed by hydrogen peroxide and dinuclear iron(III) complexes with μ-alkoxo bridges??Satoshi Nishino,Hiroyuki Hosomi,Shigeru Ohba,Hideaki Matsushima,Tadashi Tokii,Yuzo Nishida J. Chem. Soc. Dalton Trans. 1999 1509
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